Cas no 1903887-22-8 (2-iodo-N-{1-(thiophen-3-yl)cyclopentylmethyl}benzamide)

• Product Name: 2-iodo-N-{1-(thiophen-3-yl)cyclopentylmethyl}benzamide
• CAS No: 1903887-22-8
• MF: C₁₇H₁₈INOS
• MW: 411.300395488739
• CID: 5799746
• PubChem ID: 92065840
• Update Time: 2025-05-26

2-iodo-N-{1-(thiophen-3-yl)cyclopentylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-iodo-N-{1-(thiophen-3-yl)cyclopentylmethyl}benzamide
• AKOS025329250
• 1903887-22-8
• F6357-0701
• 2-iodo-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzamide
• 2-iodo-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}benzamide
• 2-iodo-N-[(1-thiophen-3-ylcyclopentyl)methyl]benzamide

• Inchi： 1S/C17H18INOS/c18-15-6-2-1-5-14(15)16(20)19-12-17(8-3-4-9-17)13-7-10-21-11-13/h1-2,5-7,10-11H,3-4,8-9,12H2,(H,19,20)
• InChI Key： WDJNDULFQDMTSU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NCC1(C2=CSC=C2)CCCC1)=O

Computed Properties

• Exact Mass: 411.01538g/mol
• Monoisotopic Mass: 411.01538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-iodo-N-{1-(thiophen-3-yl)cyclopentylmethyl}benzamide

Introduction to Compound CAS No. 1903887-22-8: 2-Iodo-N-{1-(Thiophen-3-yl)cyclopentylmethyl}benzamide

The compound with CAS No. 1903887-22-8, known as 2-Iodo-N-{1-(Thiophen-3-yl)cyclopentylmethyl}benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a benzamide group, an iodo substituent, and a thiophene ring attached to a cyclopentane framework. The combination of these structural elements makes it a valuable compound for exploring novel chemical reactions, drug design, and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as catalytic cross-coupling reactions and stereo-selective synthesis. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in biological assays and pharmaceutical development. The presence of the thiophene ring introduces unique electronic properties, making it an attractive candidate for studies in electrochemistry and optoelectronics.

The benzamide group in this compound plays a crucial role in its reactivity and functionality. It serves as a versatile platform for further modifications, such as the introduction of additional functional groups or the formation of bioisosteres. This flexibility has been exploited in recent research to develop analogs with enhanced pharmacokinetic profiles, making them more suitable for therapeutic applications.

The iodo substituent is another key feature of this molecule, contributing to its stability and reactivity. Iodo-containing compounds are often used as intermediates in the synthesis of complex molecules due to their ability to undergo various transformations under mild conditions. Recent studies have demonstrated the utility of this compound in the preparation of radiolabeled derivatives, which are valuable tools in nuclear medicine and in vivo imaging.

The integration of the cyclopentane ring with the thiophene moiety introduces rigidity into the molecule, which can be advantageous in controlling conformational flexibility—a critical factor in drug design. This structural rigidity has been shown to enhance binding affinity to specific molecular targets, as evidenced by recent docking studies conducted on various enzyme systems.

In terms of application, this compound has garnered significant attention in the field of drug delivery systems. Its unique structure allows for the development of prodrugs or sustained-release formulations, which can improve patient compliance and therapeutic outcomes. Additionally, its compatibility with modern analytical techniques such as NMR spectroscopy and mass spectrometry makes it an ideal candidate for detailed structural elucidation and quality control.

From an environmental standpoint, researchers have also explored the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under specific microbial conditions, the compound undergoes efficient breakdown into less complex molecules, reducing concerns related to environmental persistence.

In conclusion, CAS No. 1903887-22-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.